Cas no 18125-24-1 (Benzo[f]quinoline-3-carbonitrile)

Benzo[f]quinoline-3-carbonitrile structure
18125-24-1 structure
Product Name:Benzo[f]quinoline-3-carbonitrile
CAS No:18125-24-1
MF:C14H8N2
MW:204.226722717285
CID:237630
PubChem ID:277730
Update Time:2025-04-19

Benzo[f]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline-3-carbonitrile
    • 2-cyano-5,6-benzoquinoline
    • 3-Cyan-benzo< f> chinolin
    • AC1L5ML0
    • AC1Q4RT3
    • AG-E-31301
    • AR-1H9023
    • Benzo< f> chinolin-3-carbonitril
    • CTK0I4312
    • NSC126697
    • 18125-24-1
    • NSC-126697
    • DTXSID60298880
    • SCHEMBL15413744
    • Inchi: 1S/C14H8N2/c15-9-11-6-7-13-12-4-2-1-3-10(12)5-8-14(13)16-11/h1-8H
    • InChI Key: QAUWDZGWYCICEZ-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CC=C2C=1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 204.06884
  • Monoisotopic Mass: 204.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7Ų
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.26
  • Boiling Point: 428.7°Cat760mmHg
  • Flash Point: 140.1°C
  • Refractive Index: 1.728
  • PSA: 36.68
  • LogP: 3.25968
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd